molecular formula C7H13ClO2 B8280647 5-Chloro-2,2-dimethylpentanoic acid

5-Chloro-2,2-dimethylpentanoic acid

Cat. No.: B8280647
M. Wt: 164.63 g/mol
InChI Key: QAZIIRDSXYZNAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2,2-dimethylpentanoic acid is a useful research compound. Its molecular formula is C7H13ClO2 and its molecular weight is 164.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13ClO2

Molecular Weight

164.63 g/mol

IUPAC Name

5-chloro-2,2-dimethylpentanoic acid

InChI

InChI=1S/C7H13ClO2/c1-7(2,6(9)10)4-3-5-8/h3-5H2,1-2H3,(H,9,10)

InChI Key

QAZIIRDSXYZNAI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCCCl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodotrimethylsilane (3.00 g, 15 mmols) was added to an acetonitrile solution (5 ml) of ethyl 5-chloro-2,2-dimethylpentanoate (963 mg, 5 mmols) at room temperature, and heated at 80° C. for 24 hours with stirring. The reaction mixture was poured into water with ice, and extracted with ether. The organic layer was washed with water, and dried with anhydrous magnesium sulfate, and the solvent was evaporated to obtain 0.9 g of 5-chloro-2,2-dimethylpentanoic acid as a brown oil.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
963 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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